(Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide

• IUPAC Name: (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C21H22N2O2/c1-3-4-5-16-6-10-19(11-7-16)23-21(24)18(15-22)14-17-8-12-20(25-2)13-9-17/h6-14H,3-5H2,1-2H3,(H,23,24)/b18-14-
• InChI Key: RKEKSVPOTYIUJJ-JXAWBTAJSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(C=C2)OC)C#N
• Isomeric SMILES: CCCCC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=C(C=C2)OC)/C#N
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

(Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide, also known as BAY 41-2272, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of compounds known as sGC (soluble guanylate cyclase) activators, which have been shown to have beneficial effects in various diseases.

Scientific Research Applications

(Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has been extensively studied for its potential therapeutic applications in various diseases, including pulmonary hypertension, heart failure, and erectile dysfunction. It works by activating the sGC enzyme, leading to the production of cyclic guanosine monophosphate (cGMP), which has vasodilatory and anti-inflammatory effects. (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has been shown to improve pulmonary hemodynamics and exercise capacity in patients with pulmonary arterial hypertension. It has also been shown to improve cardiac function and reduce mortality in animal models of heart failure. Additionally, (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has been shown to improve erectile function in animal models of erectile dysfunction.

Mechanism of Action

(Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 works by activating the sGC enzyme, which is a key regulator of vascular tone and inflammation. The sGC enzyme converts guanosine triphosphate (GTP) to cGMP, which leads to vasodilation and inhibition of platelet aggregation. (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 binds to the heme group of the sGC enzyme, leading to a conformational change that increases the enzyme's sensitivity to GTP. This results in increased cGMP production and subsequent vasodilation and anti-inflammatory effects.
Biochemical and Physiological Effects
(Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has been shown to have beneficial effects on various biochemical and physiological parameters. It has been shown to increase cGMP levels in plasma and tissues, leading to vasodilation and inhibition of platelet aggregation. (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has been shown to improve mitochondrial function and reduce oxidative stress in animal models of heart failure.

Advantages and Limitations for Lab Experiments

(Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has several advantages for lab experiments, including its high purity and stability. It is also readily available from commercial sources, making it easy to obtain for research purposes. However, (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 has some limitations, including its relatively high cost compared to other sGC activators and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272. One area of interest is the potential use of (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 in the treatment of pulmonary hypertension and heart failure in humans. Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 in these patient populations. Another area of interest is the potential use of (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 in the treatment of other diseases, such as sickle cell disease and diabetic nephropathy. Finally, further research is needed to fully elucidate the mechanism of action of (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 and its effects on various biochemical and physiological parameters.

Synthesis Methods

The synthesis of (Z)-N-(4-butylphenyl)-2-cyano-3-(4-methoxyphenyl)prop-2-enamide 41-2272 involves the reaction of 4-butylphenylboronic acid with 4-methoxyphenylacetonitrile in the presence of a palladium catalyst. The resulting intermediate is then treated with ethyl chloroformate and triethylamine to yield the final product. The synthesis method has been optimized for high yield and purity and has been used in various scientific studies.